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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033

An in-depth exploration into the olfactory profile, synthesis, and application of 3,4-
Dimethoxyphenylacetone (Veratryl Acetone), a versatile ingredient in the perfumer's palette.

Introduction

3,4-Dimethoxyphenylacetone, also known by its common synonym Veratryl Acetone, is a
synthetic aromatic ketone that holds a subtle yet significant place in the world of fragrance and
flavor chemistry. Characterized by its warm, sweet, and complex aroma, it serves as a valuable
modifier and enhancer in a variety of fragrance compositions. This technical guide provides a
comprehensive overview of its role, from its fundamental chemical properties to its application
in fine perfumery, supported by quantitative data, detailed experimental protocols, and an
examination of its interaction with olfactory receptors.

Core Properties and Olfactory Profile

Veratryl Acetone presents as a colorless to pale yellow liquid or crystalline solid with a distinct
aromatic profile. While individual perceptions may vary, its scent is most consistently described
as sweet, woody, and vanilla-like, with subtle creamy and spicy undertones. Some sources also
note a faint medicinal or acetone-like nuance. Its multifaceted character allows it to blend
seamlessly into various fragrance families, adding warmth, depth, and a touch of gourmand
sweetness.
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Quantitative Data Summary

For ease of comparison, the key physicochemical properties of 3,4-Dimethoxyphenylacetone
are summarized in the table below.

Property Value Source

CAS Number 776-99-8 Simson Pharma Limited
Molecular Formula C11H1403 Simson Pharma Limited
Molecular Weight 194.23 g/mol Simson Pharma Limited

Colorless to pale yellow liquid
Appearance or white to off-white crystalline

solid

Sweet, woody, vanilla, creamy,

Odor Description spicy, faint medicinal/acetone- [1]
like
- ) 281 °C (for the related ]
Boiling Point ChemicalBook
Veratraldehyde)
) ) 40-43 °C (for the related )
Melting Point ChemicalBook
Veratraldehyde)

Role in Fragrance Compositions

In perfumery, 3,4-Dimethoxyphenylacetone is rarely the star of the show but rather a crucial
supporting actor. Its primary role is to:

e Enhance Sweetness and Warmth: It imparts a sophisticated, non-cloying sweetness that
complements floral, oriental, and gourmand fragrances.

e Provide a Creamy, Vanilla-like Nuance: It can be used to round out and add a creamy depth
to vanilla accords, often providing a more complex and less overtly food-like character than
vanillin.
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e Act as a Blender and Fixative: Its moderate volatility allows it to bridge different notes within
a composition and contribute to the overall longevity of the fragrance on the skin.

While specific formulations are proprietary, it is often utilized in oriental-type fragrances and
woody-musky bases to create a warm and inviting effect.

Experimental Protocols
Synthesis of 3,4-Dimethoxyphenylacetone

Several synthetic routes to 3,4-Dimethoxyphenylacetone have been reported. A common and
effective method involves the Wacker oxidation of methyl eugenol.

General Procedure:

e To a solution of methyl eugenol (1 mmol) in a 4:1 mixture of tetrahydrofuran (THF) and water
(15 mL), add 10% Palladium on activated carbon (Pd/C) (0.05 mmol) and potassium
bromate (KBrOs) (3 mmol).

e Heat the reaction mixture to reflux temperature.

» Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

o Upon completion, dilute the mixture with water and filter it through Whatman 40 filter paper.
o Extract the filtrate with ethyl acetate.

o Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

» Concentrate the solution under reduced pressure to obtain the crude product.

 Purify the crude residue by column chromatography to yield 3,4-Dimethoxyphenylacetone.

[2]

Another documented method involves the electrolytic epoxidation of isoeugenol-methylether
followed by isomerization.[3]

Sensory Analysis Protocol
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A standardized sensory analysis of 3,4-Dimethoxyphenylacetone can be conducted to
quantitatively and qualitatively characterize its olfactory profile.

Methodology:

o Panel Selection: Assemble a panel of trained sensory analysts with demonstrated proficiency
in odor description and intensity rating.

o Sample Preparation: Prepare a series of dilutions of 3,4-Dimethoxyphenylacetone in an
odorless solvent (e.g., dipropylene glycol or ethanol) at concentrations of 1%, 5%, and 10%.

o Evaluation:

[¢]

Dip smelling strips into each dilution for a standardized amount of time.

[¢]

Present the strips to the panelists in a randomized and blind manner.

[e]

Instruct panelists to evaluate the odor at different time intervals (top note, heart note, and
base note) and record their descriptions for various odor facets (e.g., sweet, woody, spicy,
floral, fruity, etc.).

[¢]

Ask panelists to rate the intensity of each facet on a labeled magnitude scale (LMS).

o Data Analysis: Analyze the collected data to generate an odor profile, including a spider web
plot to visualize the relative intensities of the different odor characteristics.

Olfactory Signaling Pathway

The perception of 3,4-Dimethoxyphenylacetone, like all odorants, begins with its interaction
with olfactory receptors (ORs) located in the olfactory epithelium of the nasal cavity. These
receptors are G-protein coupled receptors (GPCRS).

The binding of an odorant molecule, such as 3,4-Dimethoxyphenylacetone, to a specific OR
triggers a conformational change in the receptor. This activates an associated G-protein
(Gaolf). The activated Gaolf, in turn, stimulates adenylyl cyclase, leading to an increase in the
intracellular concentration of cyclic AMP (cCAMP). This rise in cAMP opens cyclic nucleotide-
gated ion channels, causing an influx of cations (Na* and Ca?*) into the neuron. The resulting
depolarization of the cell membrane generates an action potential that is transmitted to the
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olfactory bulb in the brain, where the signal is further processed, leading to the perception of a
specific scent.[1][4] While the specific olfactory receptors that bind to 3,4-
Dimethoxyphenylacetone have not been definitively identified, it is known that phenylic
aldehydes and ketones can activate certain mouse olfactory receptors.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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